![molecular formula C18H20N4O2 B2803801 tert-butyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate CAS No. 835910-24-2](/img/structure/B2803801.png)
tert-butyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate
Description
Tert-butyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is a member of the pyrrolo[2,3-b]quinoxaline family, which is known for its diverse biological activities.
Scientific Research Applications
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Ligand
- BTTAA (tert-butyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate) serves as a next-generation, water-soluble ligand for CuAAC reactions . CuAAC is a powerful click chemistry method used for bioconjugation, drug discovery, and materials science. BTTAA accelerates reaction rates and minimizes cell cytotoxicity during this process.
Biological Precursor to Natural Products
- BTTAA is a potential precursor to biologically active natural products like Indiacen A and Indiacen B . These compounds have diverse pharmacological activities, including anticancer, anti-inflammatory, antinociceptive, and analgesic effects . Researchers explore BTTAA’s role in synthesizing these valuable natural products.
Synthesis of Prenyl Indole Derivatives
- Intermediate products derived from BTTAA can be useful for synthesizing prenyl indole derivatives . These derivatives often exhibit interesting biological properties and are relevant in drug development.
Anticancer and Antiproliferative Studies
- Indole derivatives, including BTTAA, have been investigated for their anticancer potential. Researchers explore their effects on cancer cell lines, tumor growth inhibition, and apoptosis induction . BTTAA’s unique structure may contribute to its activity in this context.
Anti-Inflammatory and Analgesic Properties
- Indole compounds are known for their anti-inflammatory and analgesic effects . BTTAA’s structure suggests it could be relevant in modulating pain pathways or inflammatory responses.
properties
IUPAC Name |
tert-butyl 2-amino-1-prop-2-enylpyrrolo[3,2-b]quinoxaline-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c1-5-10-22-15(19)13(17(23)24-18(2,3)4)14-16(22)21-12-9-7-6-8-11(12)20-14/h5-9H,1,10,19H2,2-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVEBYNNKONSBSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CC=C)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 2-amino-1-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate | |
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